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Compound of Interest

Compound Name: A2793

Cat. No.: B1291358 Get Quote

Technical Support Center: A2780 Cell Line
A Note on Cell Line Designation: Initial searches for the "A2793" cell line did not yield specific

results. It is highly probable that this was a typographical error for the well-established "A2780"

human ovarian cancer cell line. This technical support guide focuses on the A2780 cell line.

The A2780 cell line is a cornerstone in ovarian cancer research, established from the tumor

tissue of an untreated patient.[1][2] This cell line is of epithelial morphology and grows as an

adherent monolayer.[1][2] It is widely used for toxicity testing and cancer genetic studies.[3]

Frequently Asked Questions (FAQs)
Q1: What are the recommended culture media for the A2780 cell line?

A2780 cells are typically cultured in either RPMI-1640 or Dulbecco's Modified Eagle Medium

(DMEM).[2][3] The choice of medium can depend on specific experimental needs and

laboratory protocols. Both media should be supplemented with fetal bovine serum (FBS) and

antibiotics.

Q2: What are the optimal growth conditions for A2780 cells?

The optimal growth conditions for A2780 cells are a humidified atmosphere with 5% CO₂ at

37°C.[2][3]

Q3: What is the typical doubling time for A2780 cells?
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The doubling time for A2780 cells is approximately 24-25.3 hours.[3][4]

Q4: Are there any known drug-resistant variants of the A2780 cell line?

Yes, several drug-resistant variants have been developed from the parental A2780 cell line.

Notably, the A2780CIS (cisplatin-resistant) and A2780ADR (adriamycin-resistant) cell lines are

available and widely used to study mechanisms of drug resistance in ovarian cancer.[5]

Q5: What are the key signaling pathways studied in A2780 cells?

Key signaling pathways investigated in A2780 cells, particularly in the context of drug

resistance, include the Insulin-like Growth Factor Receptor (IGF-IR) and Phosphoinositide 3-

kinase (PI3K) pathways.[6] Hyperactivation of these pathways is associated with cisplatin

resistance.[6] The mTOR pathway has also been implicated in cisplatin resistance in A2780

cells.[7]
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Issue Possible Cause(s) Recommended Solution(s)

Slow Cell Growth

- Suboptimal culture conditions

(temperature, CO₂, humidity)-

Depleted nutrients in the

medium- Mycoplasma

contamination- High passage

number leading to senescence

- Verify incubator settings.-

Change the culture medium

every 2-3 days.- Test for

mycoplasma contamination.-

Use cells with a lower passage

number.

Cells Detaching from the Flask

- Over-confluency leading to

cell death- Excessive

trypsinization during

passaging- Poor quality of

culture flasks

- Passage cells before they

reach 100% confluency

(ideally at 80-90%).- Minimize

exposure to trypsin; neutralize

with serum-containing medium

promptly.- Use tissue culture-

treated flasks from a reputable

supplier.

Cell Clumping after Passaging

- Incomplete dissociation of

cells- Presence of DNA from

dead cells

- Ensure a single-cell

suspension is achieved by

gentle pipetting after

trypsinization.- Centrifuge the

cell suspension and resuspend

the pellet in fresh medium to

remove cellular debris.

Inconsistent Experimental

Results

- Variation in cell density at

seeding- Genetic drift at high

passage numbers- Instability of

compounds in culture media

- Accurately count cells before

seeding for experiments.-

Maintain a frozen stock of low-

passage cells and thaw a new

vial periodically.- Test the

stability of experimental

compounds in the culture

medium over the time course

of the experiment.
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A2780 Cell Culture Media Preparation
Component Concentration Volume for 500 mL

RPMI-1640 or DMEM Base

Medium
1X 445 mL

Fetal Bovine Serum (FBS) 10% 50 mL

Penicillin-Streptomycin 1% 5 mL

Methodology:

In a sterile biological safety cabinet, add the required volumes of FBS and Penicillin-

Streptomycin to the base medium.

Mix gently by swirling the bottle.

Store the complete medium at 4°C.

Subculturing of A2780 Cells
Methodology:

Warm the complete culture medium and trypsin-EDTA solution to 37°C.

Aspirate the old medium from the culture flask.

Wash the cell monolayer with sterile Phosphate Buffered Saline (PBS) without Ca²⁺ and

Mg²⁺.

Add a sufficient volume of pre-warmed trypsin-EDTA to cover the cell monolayer (e.g., 1-2

mL for a T-75 flask).

Incubate at 37°C for 2-5 minutes, or until cells detach. Observe under a microscope.

Neutralize the trypsin by adding 4-5 volumes of complete culture medium.

Gently pipette the cell suspension up and down to create a single-cell suspension.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the cell suspension to a sterile centrifuge tube and centrifuge at 100-200 x g for 5

minutes.

Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete

medium.

Count the cells and seed new culture flasks at the desired density (e.g., 1:3 to 1:6 split ratio).

[2]

Incubate at 37°C in a 5% CO₂ humidified incubator.[2]

Cryopreservation of A2780 Cells
Component Concentration

Fetal Bovine Serum (FBS) 90-95%

Dimethyl Sulfoxide (DMSO) 5-10%

Methodology:

Follow steps 1-8 of the subculturing protocol.

Resuspend the cell pellet in cold cryopreservation medium at a concentration of 1-2 x 10⁶

cells/mL.

Aliquot 1 mL of the cell suspension into sterile cryovials.

Place the cryovials in a controlled-rate freezing container and store at -80°C overnight.

Transfer the vials to the vapor phase of liquid nitrogen for long-term storage.[3][8]
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A2780 Cells at 80-90% Confluency Wash with PBS Add Trypsin-EDTA Incubate at 37°C Neutralize with Medium Centrifuge Resuspend in Fresh Medium Seed into New Flasks

Click to download full resolution via product page

Subculturing workflow for A2780 cells.
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Key signaling pathway in A2780 cisplatin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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